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Lurasidone metabolite 14326 Lurasidone metabolite 14326 Lurasidone metabolite 14326 is an active metabolite of the atypical antipsychotic lurasidone.
Lurasidone metabolite 14326 is a metabolite of Lurasidone, which is a atypical antipsychotic compound.
Brand Name: Vulcanchem
CAS No.: 186204-33-1
VCID: VC0003639
InChI: InChI=1S/C28H36N4O3S/c33-22-14-19-13-21(22)25-24(19)27(34)32(28(25)35)16-18-6-2-1-5-17(18)15-30-9-11-31(12-10-30)26-20-7-3-4-8-23(20)36-29-26/h3-4,7-8,17-19,21-22,24-25,33H,1-2,5-6,9-16H2/t17-,18-,19-,21+,22-,24-,25+/m0/s1
SMILES: C1CCC(C(C1)CN2CCN(CC2)C3=NSC4=CC=CC=C43)CN5C(=O)C6C7CC(C6C5=O)C(C7)O
Molecular Formula: C28H36N4O3S
Molecular Weight: 508.7 g/mol

Lurasidone metabolite 14326

CAS No.: 186204-33-1

Cat. No.: VC0003639

Molecular Formula: C28H36N4O3S

Molecular Weight: 508.7 g/mol

* For research use only. Not for human or veterinary use.

Lurasidone metabolite 14326 - 186204-33-1

Specification

Description Lurasidone metabolite 14326 is an active metabolite of the atypical antipsychotic lurasidone.
Lurasidone metabolite 14326 is a metabolite of Lurasidone, which is a atypical antipsychotic compound.
CAS No. 186204-33-1
Molecular Formula C28H36N4O3S
Molecular Weight 508.7 g/mol
IUPAC Name (1S,2S,6R,7S,8S)-4-[[(1R,2R)-2-[[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]methyl]cyclohexyl]methyl]-8-hydroxy-4-azatricyclo[5.2.1.02,6]decane-3,5-dione
Standard InChI InChI=1S/C28H36N4O3S/c33-22-14-19-13-21(22)25-24(19)27(34)32(28(25)35)16-18-6-2-1-5-17(18)15-30-9-11-31(12-10-30)26-20-7-3-4-8-23(20)36-29-26/h3-4,7-8,17-19,21-22,24-25,33H,1-2,5-6,9-16H2/t17-,18-,19-,21+,22-,24-,25+/m0/s1
Standard InChI Key JVTNTCYRWHASTQ-KBICSIMZSA-N
Isomeric SMILES C1CC[C@H]([C@@H](C1)CN2CCN(CC2)C3=NSC4=CC=CC=C43)CN5C(=O)[C@H]6[C@H]7C[C@@H]([C@H]6C5=O)[C@H](C7)O
SMILES C1CCC(C(C1)CN2CCN(CC2)C3=NSC4=CC=CC=C43)CN5C(=O)C6C7CC(C6C5=O)C(C7)O
Canonical SMILES C1CCC(C(C1)CN2CCN(CC2)C3=NSC4=CC=CC=C43)CN5C(=O)C6C7CC(C6C5=O)C(C7)O

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